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Compound of Interest

Compound Name: 7-O-Methyl ivermectin B1A

Cat. No.: B13837758

Technical Guide: 7-O-Methyl Ivermectin Bla

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 7-O-Methyl ivermectin Bla, an
analogue of the broad-spectrum antiparasitic agent, Ivermectin Bla. Due to the limited
availability of specific data for 7-O-Methyl ivermectin B1la, this document also includes
detailed information on the parent compound, Ivermectin, to provide essential context
regarding its metabolism and mechanisms of action.

Physicochemical Properties

Quantitative data for 7-O-Methyl ivermectin Bla and its parent compound, lvermectin Bla,
are summarized below for comparison.

Property 7-O-Methyl Ivermectin Bla Ivermectin Bla
CAS Number Not Available[1] 71827-03-7[2]
Molecular Formula C49H76014[3][4][5][6][7] C48H74014[2]
Molecular Weight 889.12 g/mol [3][4][5]1[6][7] 875.1 g/mol [8]

Overview of 7-O-Methyl Ivermectin Bla
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7-O-Methyl ivermectin Bla is a derivative of Ivermectin Bla.[3][5][6] As an analogue, its
biological activity and metabolic fate are likely influenced by the methylation at the 7-O position,
but specific studies on this compound are not widely available in peer-reviewed literature.

Ivermectin: Metabolism and Signaling Pathways

To provide a framework for potential research on 7-O-Methyl ivermectin Bla, the well-
documented metabolic and signaling pathways of the parent compound, ivermectin, are
detailed below.

Metabolic Pathway of Ivermectin

Ivermectin is extensively metabolized in the liver, primarily by the cytochrome P450 enzyme
system.[3] The predominant isoform responsible for its biotransformation is CYP3A4.[3][9] This
process converts ivermectin into at least ten different metabolites, with the two major ones
being 3"-O-demethyl ivermectin and 4a-hydroxy ivermectin.[3] The metabolites are almost
exclusively excreted in the feces, with less than 1% being eliminated in the urine.[2][3]
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Caption: Metabolic pathway of lvermectin.

Experimental Protocols for Metabolite Identification

The identification of ivermectin metabolites has been achieved using established in vitro and in
vivo methods. A general workflow for such an analysis is outlined below.
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Caption: Workflow for lvermectin metabolite identification.
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Signaling Pathways Modulated by Ivermectin

While the primary antiparasitic action of ivermectin in invertebrates is through glutamate-gated
chloride channels, it has been shown to modulate several signaling pathways in mammalian
cells.[10]

o Wnt/(-catenin Pathway: Ivermectin can inhibit the Wnt/3-catenin signaling pathway by
directly binding to TELOZ2, a cofactor of phosphatidylinositol 3-kinase-related kinases
(PIKKSs).[8] This interaction can lead to a reduction in cytoplasmic (3-catenin and its
transcriptional activity.[8]
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Caption: Ivermectin's inhibition of the Wnt/p-catenin pathway.

« AMPK/mTOR Pathway: Studies have indicated that ivermectin can induce autophagy by
activating the AMPK/mTOR signaling pathway.[11] This is characterized by an increase in
the phosphorylation of AMPK and a decrease in the phosphorylation of mTOR.[11]
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» NF-kB Pathway: Ivermectin has demonstrated anti-inflammatory effects by inhibiting the NF-
KB signaling pathway, which in turn reduces the production of pro-inflammatory cytokines.
[12]

Conclusion

While 7-O-Methyl ivermectin Bla is a known analogue of lvermectin Bla, there is a notable
absence of specific research on its biological activity and physicochemical properties. The
information provided on the parent compound, ivermectin, offers a solid foundation for
researchers and drug development professionals to formulate hypotheses and design
experiments to elucidate the characteristics of this methylated derivative. Future studies are
warranted to determine if the 7-O-methylation alters the metabolic stability, substrate specificity,
or off-target effects compared to ivermectin.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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